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Compound of Interest

Compound Name: L-Galactonic acid

Cat. No.: B1254240

Get Quote

A definitive guide to the structural confirmation of L-galactonic acid utilizing ¹H and ¹³C

Nuclear Magnetic Resonance (NMR) spectroscopy. This guide provides a comparative analysis

with its enantiomer and lactone derivatives, detailed experimental protocols, and a logical

workflow for structural elucidation.

For researchers and professionals in drug development and metabolomics, unequivocal

structural confirmation of chiral molecules like L-galactonic acid is paramount. This guide

details the use of ¹H and ¹³C NMR spectroscopy to achieve this, presenting a clear comparison

with related structures and providing the necessary experimental framework.

Comparative NMR Data Analysis
The structural identity of L-galactonic acid can be confidently established by comparing its

NMR spectral data with that of its enantiomer, D-galactonic acid, and its corresponding lactone

form, L-galactono-1,4-lactone. In a non-chiral solvent, the NMR spectra of enantiomers are

identical. However, the formation of the lactone ring introduces significant chemical shift

changes, providing a clear point of comparison.

Table 1: ¹H NMR Chemical Shift Data (ppm)
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Compo
und

H-2 H-3 H-4 H-5 H-6a H-6b Solvent

D-

Galactoni

c acid[1]

4.24 3.95 3.95 3.68 3.62 3.62
5%

DMSO

L-

Galacton

o-1,4-

lactone

- - - - - - -

D-

Galacton

o-1,4-

lactone[2

]

4.249 4.125 4.093 - 3.602 3.42 -

Note: Specific assignments for all protons of L-galactono-1,4-lactone were not available in the

searched literature. D-galactonic acid data is used as a reference for L-galactonic acid.

Table 2: ¹³C NMR Chemical Shift Data (ppm)

Compo
und

C-1 C-2 C-3 C-4 C-5 C-6 Solvent

D-

Galactoni

c acid[1]

- 74.20 74.03 72.70 72.37 66.07
5%

DMSO

L-

Galacton

o-1,4-

lactone

- - - - - - -

D-

Galacton

o-1,4-

lactone

- - - - - - -
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Note: Complete assigned ¹³C NMR data for L/D-galactonic acid and its lactone were not

explicitly available in the provided search results. The data for D-galactonic acid from a ¹H-¹³C

HSQC spectrum is presented.

Experimental Protocols
Accurate and reproducible NMR data acquisition is crucial for structural confirmation. The

following provides a general protocol for the analysis of galactonic acid and its derivatives.

Sample Preparation

Dissolution: Dissolve approximately 5-10 mg of the sample in 0.5-0.7 mL of a suitable

deuterated solvent (e.g., D₂O or DMSO-d₆).

Internal Standard: Add a small amount of an internal standard, such as

trimethylsilylpropanoic acid (TSP) or acetone, for accurate chemical shift referencing.[3]

Filtration: If any particulate matter is present, filter the solution into a clean NMR tube.

NMR Data Acquisition

Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal

signal dispersion and resolution.[4]

¹H NMR:

Acquire a standard one-dimensional ¹H NMR spectrum.

Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds,

and a sufficient number of scans to achieve a good signal-to-noise ratio.

¹³C NMR:

Acquire a one-dimensional ¹³C NMR spectrum with proton decoupling.

Due to the lower natural abundance of ¹³C, a larger number of scans and a longer

relaxation delay may be required.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.rsc.org/suppdata/d2/ra/d2ra04485d/d2ra04485d1.pdf
https://bmrb.io/metabolomics/mol_summary/show_data.php?id=bmse000216
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254240?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2D NMR (for complete assignment):

COSY (Correlation Spectroscopy): To establish proton-proton coupling networks and

identify neighboring protons.

HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded proton

and carbon atoms.[1]

HMBC (Heteronuclear Multiple Bond Correlation): To identify longer-range (2-3 bond)

correlations between protons and carbons, which is crucial for assigning quaternary

carbons and confirming the overall carbon skeleton.

Structural Confirmation Workflow
The following diagram illustrates the logical workflow for the structural confirmation of L-
galactonic acid using NMR data.
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Caption: Workflow for L-Galactonic Acid Structure Confirmation using NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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